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Compound of Interest

Compound Name: Chloromethyl octyl ether

CAS No.: 24566-90-3

Cat. No.: B1597271

Get Quote

CAS: 24566-90-3 | Formula:

| MW: 178.70 g/mol [1][2]

Executive Summary & Safety Profile
Chloromethyl octyl ether (CMOE) is a specialized

-chloro ether used primarily as an alkylating agent to introduce the octyloxymethyl (OctOM)
protecting group or linker. Like all

-chloro ethers, it acts as a "hard" electrophile.

Critical Safety Warning (E-E-A-T):

Carcinogenicity: CMOE is structurally related to Chloromethyl Methyl Ether (CMME) and

Bis(chloromethyl) ether (BCME), which are potent human carcinogens. While the long octyl

chain reduces volatility, CMOE must be treated as a suspected carcinogen (Carc. 2) and

handled exclusively in a fume hood with appropriate PPE (Barrier foil gloves recommended).
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Hydrolytic Instability: CMOE hydrolyzes rapidly in moist air to release HCl and octanol. All

spectroscopic samples must be prepared in anhydrous solvents (e.g.,

passed over basic alumina).

Synthesis Protocol
Due to its instability, CMOE is often prepared in situ or immediately prior to use. The most

robust method involves the reaction of 1-octanol with paraformaldehyde and anhydrous

hydrogen chloride.

Validated Synthetic Pathway
Reagents: 1-Octanol (1.0 eq), Paraformaldehyde (1.2 eq), Dry HCl gas (excess),

(drying agent). Solvent: Dichloromethane (DCM) or Chloroform (

).

Step-by-Step Procedure:

Setup: Flame-dry a 2-neck round-bottom flask equipped with a gas inlet tube and a drying

tube (

).

Suspension: Suspend paraformaldehyde (1.2 eq) in dry DCM/CHCl3. Add 1-octanol (1.0 eq).

Saturation: Cool the mixture to 0°C. Bubble a slow stream of anhydrous HCl gas through the

suspension for 2–3 hours. The mixture will clarify as the paraformaldehyde depolymerizes

and reacts.

Separation: Decant the organic layer from the aqueous byproduct (formed from the reaction).

Purification: Dry the organic phase over anhydrous

or

for 1 hour.
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Isolation: Concentrate under reduced pressure (rotary evaporator) at low temperature

(<40°C). Distillation is possible but risky due to potential BCME formation; using the crude

material (typically >95% pure) is preferred for immediate use.
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Figure 1: Validated synthesis workflow for Chloromethyl Octyl Ether via HCl saturation.

Spectroscopic Atlas
The following data is synthesized from high-fidelity analogue data (CMME/Chloromethyl Ethyl

Ether) and specific octyl-chain characteristics.

Proton NMR ( NMR)
Solvent:

(Reference: 7.26 ppm) Key Diagnostic: The methylene protons between the oxygen and
chlorine (

) appear as a distinct singlet significantly downfield.
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Chemical Shift
(

, ppm)

Multiplicity Integration Assignment
Structural
Context

5.50 Singlet (s) 2H
Diagnostic Peak

(Deshielded)

3.68
Triplet (t, J=6.5

Hz)
2H -methylene of

octyl chain

1.60 Quintet (m) 2H -methylene

1.25 – 1.35 Broad Multiplet 10H
Bulk octyl chain

envelope

0.88
Triplet (t, J=7.0

Hz)
3H Terminal methyl

Interpretation Logic:

The 5.50 ppm signal is the "fingerprint" of the chloromethyl ether functionality. If this peak

shifts upfield (e.g., to ~4.7 ppm) or disappears, it indicates hydrolysis to the hemiacetal or

formaldehyde.

The triplet at 3.68 ppm confirms the ether linkage to the octyl chain.

Carbon-13 NMR ( NMR)
Solvent:

(Reference: 77.16 ppm)
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Chemical Shift (

, ppm)
Assignment Notes

84.8 Diagnostic Anomeric Carbon

69.5 Ether carbon

31.8 Alkyl chain

29.5 - 29.2 Bulk methylene signals

26.1 -carbon

22.7 Penultimate carbon

14.1 Terminal methyl

Infrared Spectroscopy (FT-IR)
Sampling Method: Neat liquid film (NaCl plates) or ATR.

2955, 2925, 2855 cm⁻¹: Strong C-H stretching vibrations (Alkyl chain).

1120 – 1140 cm⁻¹: Strong C-O-C asymmetric stretch (Ether).

650 – 700 cm⁻¹: C-Cl stretch (Often weak/moderate, but diagnostic for alkyl chlorides).

Absence of: Broad O-H stretch (~3400 cm⁻¹). Presence of OH indicates hydrolysis.

Mass Spectrometry (EI-MS)
Ionization: Electron Impact (70 eV) Molecular Ion:

(m/z 178) is typically weak or absent due to the labile C-Cl bond.

Fragmentation Pathway:

Primary Fragmentation: Heterolytic cleavage of the C-Cl bond.

(m/z 143)
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Alpha-Cleavage:

Generation of the oxonium ion:

(m/z 143)

Alkyl Chain Fragmentation:

Loss of formaldehyde from the oxonium species yields the octyl cation

(m/z 113).

Subsequent alkyl losses: m/z 85, 71, 57, 43.
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Figure 2: Primary fragmentation pathway in Electron Impact Mass Spectrometry.

Quality Control & Self-Validation
To ensure the integrity of the reagent before use in critical drug development workflows:

The "Water Test": Add a drop of the reagent to water. It should be immiscible but slowly

hydrolyze. Immediate miscibility suggests it has already degraded to

octanol/formaldehyde/HCl.

NMR Validation: Run a quick

NMR.

Pass: Singlet at 5.50 ppm is sharp; integral ratio of 5.50 ppm (2H) to 0.88 ppm (3H) is 2:3.

Fail: Appearance of a triplet at ~3.6 ppm (Octanol

) or broad singlet at 4.7 ppm (Hemiacetal).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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